N1-(5-chloro-2-methoxyphenyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide
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Description
N1-(5-chloro-2-methoxyphenyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H25ClN4O3 and its molecular weight is 416.91. The purity is usually 95%.
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Scientific Research Applications
Radiotracer Synthesis for PET Imaging
Research has explored the synthesis of radiolabeled compounds, such as N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide. This compound has potential as a radiotracer for studying cannabinoid receptors in the brain using positron emission tomography (PET) imaging. This development is significant for neurological and pharmacological studies, especially in understanding cannabinoid receptor dynamics (Katoch-Rouse & Horti, 2003).
Chemical Synthesis and Structural Analysis
The synthesis of various pyridine derivatives, including those similar to the queried compound, has been conducted for different applications. Studies have focused on their synthesis, structural characterization, and potential uses in various fields, such as agriculture and pharmaceuticals. For instance, the synthesis of pyridine derivatives for insecticidal activities indicates the versatility of these compounds in agricultural applications (Bakhite et al., 2014).
Molecular Interaction Studies
Molecular interaction studies involving compounds like N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide provide insights into their binding dynamics with specific receptors. This research is crucial in drug development and understanding receptor-ligand interactions at a molecular level, especially for compounds targeting cannabinoid receptors (Shim et al., 2002).
Pharmaceutical Research
The broader category of pyridine derivatives, which includes compounds structurally related to the queried chemical, has been extensively studied for their pharmacological properties. This encompasses a wide range of potential therapeutic applications, from analgesics to anticonvulsants, highlighting the importance of these compounds in medicinal chemistry (Lalinde et al., 1990).
Properties
IUPAC Name |
N'-(5-chloro-2-methoxyphenyl)-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClN4O3/c1-14-11-17(5-8-23-14)26-9-6-15(7-10-26)13-24-20(27)21(28)25-18-12-16(22)3-4-19(18)29-2/h3-5,8,11-12,15H,6-7,9-10,13H2,1-2H3,(H,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDLCIGJIKNDOKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)N2CCC(CC2)CNC(=O)C(=O)NC3=C(C=CC(=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.